Cas no 1006320-01-9 (3-(4-Chloro-1H-pyrazol-1-yl)butanethioamide)

• Product Name: 3-(4-Chloro-1H-pyrazol-1-yl)butanethioamide
• CAS No: 1006320-01-9
• MF: C₇H₁₀ClN₃S
• MW: 203.692398548126
• MDL: MFCD08558184
• CID: 3060155
• PubChem ID: 19616577
• Update Time: 2025-04-21

3-(4-Chloro-1H-pyrazol-1-yl)butanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-pyrazol-1-yl)-thiobutyramide
• 3-(4-chloropyrazol-1-yl)butanethioamide
• AKOS000313403
• BBL040656
• 1006320-01-9
• STK350830
• C7H10ClN3S
• CS-0252826
• EN300-61709
• 3-(4-chloro-1H-pyrazol-1-yl)butanethioamide
• MFCD08558184
• GQB32001
• 3-(4-Chloro-1H-pyrazol-1-yl)butanethioamide

• MDL： MFCD08558184
• Inchi： 1S/C7H10ClN3S/c1-5(2-7(9)12)11-4-6(8)3-10-11/h3-5H,2H2,1H3,(H2,9,12)
• InChI Key： ZCQITIVMYGCFHZ-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C(C)CC(N)=S

Computed Properties

• Exact Mass: 203.028396g/mol
• Monoisotopic Mass: 203.028396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.69g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 75.9Ų